Cas no 130293-26-4 (Ethanone,1-(2a,7b-dihydro-2a,7b-dimethyl-1,2-dioxeto[3,4-b]benzofuran-5-yl)-)

• Product Name: Ethanone,1-(2a,7b-dihydro-2a,7b-dimethyl-1,2-dioxeto[3,4-b]benzofuran-5-yl)-
• CAS No: 130293-26-4
• Molecular Formula: C₁₂H₁₂O₄
• Molecular Weight: 220.22128
• CID: 149823
• PubChem ID: 148173

Ethanone,1-(2a,7b-dihydro-2a,7b-dimethyl-1,2-dioxeto[3,4-b]benzofuran-5-yl)- Properties

Names and Identifiers

• Ethanone,1-(2a,7b-dihydro-2a,7b-dimethyl-1,2-dioxeto[3,4-b]benzofuran-5-yl)-
• 1-(2a,7b-Dihydro-2a,7b-dimethyl-1,2-dioxeto(3,4-b)benzofuran-5-yl)etha none
• 1-(2a,7b-dimethyldioxeto[3,4-b][1]benzofuran-5-yl)ethanone
• 1-(2a,7b-dimethyl-2a,7b-dihydro[1,2]dioxeto[3,4-b][1]benzofuran-5-yl)ethanone
• 1-(2a,7b-Dimethyl-2a,7b-dihydro[1,2]dioxeto[3,4-b][1]benzofuran-5-yl)ethan-1-one
• DTXSID60926671
• 130293-26-4
• 1-(2a,7b-Dihydro-2a,7b-dimethyl-1,2-dioxeto(3,4-b)benzofuran-5-yl)ethanone

• InChIKey： VYBFEOATQNOTCW-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12O4/c1-7(13)8-4-5-9-10(6-8)14-12(3)11(9,2)15-16-12/h4-6H,1-3H3
• SMILES： CC12OOC1(C)C1C=CC(C(=O)C)=CC=1O2

Computed Properties

• Exact Mass: 220.07356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 220.074
• Heavy Atom Count: 16
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• Refractive Index: 1.575
• Boiling Point: 317.4°Cat760mmHg
• Flash Point: 139.4°C
• Density: 1.301

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones